Urea, 1-(2-chloroethyl)-3-(10-methylthio-9-oxo-1,2,3-trimethoxy-5,6,7,9-tetrahydrobenzo(a)heptalen-7-yl)-

• CAS No.: 75776-08-8
• Molecular Formula: C23H27ClN2O5S
• Molecular Weight: 479.0 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-(1,2,3-trimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)urea
• InChI: InChI=1S/C23H27ClN2O5S/c1-29-18-11-13-5-7-16(26-23(28)25-10-9-24)15-12-17(27)19(32-4)8-6-14(15)20(13)22(31-3)21(18)30-2/h6,8,11-12,16H,5,7,9-10H2,1-4H3,(H2,25,26,28)
• InChI Key: JAWNITNZPHEEQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C2C(=C1)CCC(C3=CC(=O)C(=CC=C32)SC)NC(=O)NCCCl)OC)OC

Description

The compound "Urea, 1-(2-chloroethyl)-3-(10-methylthio-9-oxo-1,2,3-trimethoxy-5,6,7,9-tetrahydrobenzo(a)heptalen-7-yl)-" is a structurally complex urea derivative featuring a 2-chloroethyl group and a polycyclic aromatic moiety. The benzo(a)heptalenyl substituent includes a methylthio group, a ketone (9-oxo), and three methoxy groups, which may influence solubility, DNA-binding affinity, and metabolic stability.

Scientific Research Applications

The compound "Urea, 1-(2-chloroethyl)-3-(10-methylthio-9-oxo-1,2,3-trimethoxy-5,6,7,9-tetrahydrobenzo(a)heptalen-7-yl)-" with the CAS registry number 75776-08-8, also known as 1-(2-Chloroethyl)-3-[10-methylthio-9-oxo-1,2,3-trimethoxy-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]urea, has several identified applications and properties based on available research .

Basic Information

• Chemical Identifiers The compound is identified by its CAS number 75776-08-8 . Other names include Urea, N-(2-chloroethyl)-N'-[5,6,7,9-tetrahydro-1,2,3-trimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-7-yl]-, (S) .
• Physicochemical Properties The molecular weight is 478.98900 g/mol, with a density of 1.32 g/cm3. It has a boiling point of 781.6ºC at 760 mmHg and a flash point of 426.5ºC . The molecular formula is C23H27ClN2O5S .

Applications

• Anticancer Agent The compound has acute toxicity data indicating it is tumorigenic and active as an anticancer agent .
• Plant Genetic Resources Plant genetic resources (PGR) are potential sources for farming, experimenting, and conserving plants . The conservation and effective utilization of PGR have been documented centuries ago . Advanced biotechnological approaches will undeniably aid the conservation of PGR, which will be an immense treasure for the development of our society and the socioeconomic status of mankind .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares functional and structural similarities with two classes:

Haloethylnitrosoureas (e.g., BCNU, CCNU): These agents alkylate DNA via 2-chloroethyl groups, forming interstrand cross-links (e.g., 1-[N3-deoxycytidyl],2-[N1-deoxyguanosinyl]ethane) .

Tetrahydrobenzo[b]thiophene Ureas : Urea derivatives with aromatic systems, though lacking chloroethyl groups, exhibit diverse bioactivity depending on substituents .

Key Comparative Parameters

Parameter	Target Compound	BCNU (NSC 409962)	CCNU (NSC 79037)	Tetrahydrobenzo[b]thiophene Ureas
Alkylating Group	2-Chloroethyl	Bis(2-chloroethyl)	2-Chloroethyl + Cyclohexyl	None (substituted with cyano, ester groups)
DNA Cross-Linking	Likely (via chloroethyl)	Yes (interstrand cross-links)	Yes (modified distribution)	Not reported
Carbamoylating Activity	Unlikely (no nitroso group)	High (nitroso-derived isocyanates)	Moderate	None
Solubility	Low (bulky aromatic substituent)	Moderate (octanol/water ~0.1)	Higher (lipophilic cyclohexyl)	Variable (depends on ester/cyano groups)
DNA Repair Inhibition	Unlikely (no isocyanate metabolite)	Yes (via 2-chloroethyl isocyanate)	No data	Not applicable
Therapeutic Index	Potentially limited (high molecular weight)	Moderate (toxicity linked to carbamoylation)	Improved (lower toxicity)	Unknown

Mechanistic Insights

• Alkylation vs. Cross-Linking: Unlike BCNU, which forms cross-links via sequential chloroethyl transfers, the target compound’s single chloroethyl group may limit cross-link efficiency, favoring monoalkylation. This could reduce cytotoxicity compared to bis-chloroethyl agents .
• However, its bulkiness likely reduces solubility, limiting bioavailability .
• Metabolic Stability : The absence of a nitroso group prevents decomposition into DNA repair inhibitors (e.g., 2-chloroethyl isocyanate), a key cytocidal mechanism of BCNU .

Q & A

Q. How to integrate multi-omics data for mechanistic studies?

• Answer : Combine transcriptomics (RNA-seq of treated cells) with metabolomics (LC-QTOF) to map pathways affected by the compound. Use pathway enrichment tools (e.g., MetaboAnalyst) to link urea-mediated changes to apoptosis or oxidative stress .